Cas no 1866607-39-7 (4-(1-Methylimidazol-2-yl)pyrrolidin-2-one)

• Product Name: 4-(1-Methylimidazol-2-yl)pyrrolidin-2-one
• CAS No: 1866607-39-7
• MF: C₈H₁₁N₃O
• MW: 165.192441225052
• CID: 5830761
• PubChem ID: 130857000
• Update Time: 2025-05-24

4-(1-Methylimidazol-2-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1866607-39-7
• 4-(1-methyl-1H-imidazol-2-yl)pyrrolidin-2-one
• EN300-1669820
• 4-(1-Methylimidazol-2-yl)pyrrolidin-2-one

• Inchi： 1S/C8H11N3O/c1-11-3-2-9-8(11)6-4-7(12)10-5-6/h2-3,6H,4-5H2,1H3,(H,10,12)
• InChI Key： AMMIGEZKUCMADF-UHFFFAOYSA-N
• SMILES： O=C1CC(C2=NC=CN2C)CN1

Computed Properties

• Exact Mass: 165.090211983g/mol
• Monoisotopic Mass: 165.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 46.9Ų

Additional information on 4-(1-Methylimidazol-2-yl)pyrrolidin-2-one

Introduction to 4-(1-Methylimidazol-2-yl)pyrrolidin-2-one (CAS No. 1866607-39-7)

4-(1-Methylimidazol-2-yl)pyrrolidin-2-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural properties and potential biological activities. With the CAS number 1866607-39-7, this compound represents a synthetic intermediate that has been explored in various drug discovery programs. The presence of both imidazole and pyrrolidine moieties in its molecular framework suggests a high degree of versatility, making it a promising candidate for further investigation.

The compound’s chemical structure consists of a pyrrolidinone ring fused with an N-methylimidazole moiety, which contributes to its complex reactivity and potential interactions with biological targets. This structural configuration has been leveraged in the design of novel molecules aimed at modulating specific biochemical pathways. Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how this compound might interact with enzymes and receptors, providing insights into its pharmacological profile.

In the context of modern drug development, 4-(1-Methylimidazol-2-yl)pyrrolidin-2-one has been studied for its potential role in addressing various therapeutic challenges. Its scaffold has been modified to develop derivatives with enhanced binding affinity and selectivity, which are critical factors in the design of effective pharmaceutical agents. For instance, researchers have explored its utility in the development of small-molecule inhibitors targeting kinases and other enzymes involved in cancer progression.

One of the most compelling aspects of this compound is its ability to serve as a versatile building block for more complex molecules. The 1-Methylimidazol-2-yl group, in particular, has been shown to enhance solubility and metabolic stability, which are essential properties for any drug candidate. Additionally, the pyrrolidin-2-one core provides a rigid framework that can be easily functionalized to introduce additional pharmacophores. These attributes have made it a focal point in synthetic organic chemistry efforts aimed at generating novel therapeutic entities.

Recent studies have also highlighted the compound’s potential in addressing neurological disorders. The imidazole ring is known to interact with certain neurotransmitter systems, suggesting that derivatives of 4-(1-Methylimidazol-2-yl)pyrrolidin-2-one could modulate neuronal activity. Preclinical investigations have shown promising results in models of neurodegenerative diseases, where the compound’s ability to cross the blood-brain barrier may offer therapeutic advantages.

The synthesis of 4-(1-Methylimidazol-2-yl)pyrrolidin-2-one involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and microwave-assisted synthesis, have been employed to streamline the process. These techniques not only improve efficiency but also reduce environmental impact, aligning with the growing emphasis on sustainable chemistry practices.

The pharmacokinetic properties of this compound are another area of active investigation. Researchers are particularly interested in optimizing its absorption, distribution, metabolism, and excretion (ADME) profiles to enhance bioavailability and minimize side effects. Structural modifications aimed at improving these properties have led to several promising candidates that are now undergoing further preclinical evaluation.

In conclusion, 4-(1-Methylimidazol-2-yl)pyrrolidin-2-one (CAS No. 1866607-39-7) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of heterocyclic moieties and functional groups makes it a valuable scaffold for developing novel therapeutic agents. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases and improving patient outcomes.